Neutrophil Peptide-2
Overview
Description
Neutrophil Peptide-2 (NP-2) is a cationic antimicrobial peptide that is produced by neutrophils. It is a small peptide consisting of 37 amino acids and has a molecular weight of 4.3 kDa. NP-2 has been found to have a broad-spectrum antimicrobial activity against bacteria, fungi, and viruses. Due to its potential therapeutic applications, NP-2 has been the subject of extensive scientific research.
Scientific Research Applications
Application in Fibrin Clot Properties in Atrial Fibrillation
- Summary of the Application: Neutrophil Peptide-2 (NAP-2) has been identified as a novel modulator of fibrin clot properties in patients with atrial fibrillation (AF). It’s involved in inflammation and is associated with neutrophil extracellular traps (NETs) formation .
- Methods of Application: In a study, plasma NAP-2 concentrations were measured in patients with AF and healthy controls. Along with this, plasma fibrin clot permeability and clot lysis time were also measured .
- Results or Outcomes: NAP-2 levels were found to be 89% higher in AF patients than in controls. Patients with NAP-2 in the top quartile were characterized by higher neutrophil count, fibrinogen, citH3, and 3-nitrotyrosine levels, along with reduced Ks and prolonged CLT .
Application in Inflammation
- Summary of the Application: NAP-2 is a potent chemoattractant and activator of neutrophils, stimulating degranulation, and release of inflammatory mediators and degradative enzymes .
- Methods of Application: The role of NAP-2 in inflammation is studied by observing its effects on neutrophil activation and recruitment in response to inflammatory signals .
- Results or Outcomes: NAP-2 has been shown to play a crucial role in targeting inflammatory cells to sites of infection to combat invading pathogens while limiting host tissue injury or autoimmunity .
Application in Cancer Therapy
- Summary of the Application: Neutrophil Peptide-2 (NAP-2) has been identified as a potential therapeutic agent in cancer treatment. It’s involved in the development of therapeutic peptides that act against tumor cells .
- Methods of Application: In a study, the role of NAP-2 in cancer therapy was studied by observing its effects on tumor cells .
- Results or Outcomes: NAP-2 has shown considerable promise as therapeutics or targeting ligands in cancer research and nanotechnology .
Application in Wound Healing
- Summary of the Application: NAP-2 plays a role in wound healing processes. It’s involved in the proliferation of keratinocytes, fibroblasts, and monocytes, all important players in the wound-healing process .
- Methods of Application: The role of NAP-2 in wound healing is studied by observing its effects on cell proliferation and wound closure .
- Results or Outcomes: NAP-2 has been shown to promote wound healing, making it valuable in medical applications such as chronic wound management and post-surgical care .
Application in Bacterial Infections
- Summary of the Application: NAP-2 plays a crucial role in the innate immunity of the host against a broad range of microorganisms, including bacteria .
- Methods of Application: The role of NAP-2 in bacterial infections is studied by observing its effects on neutrophil activation and recruitment in response to bacterial signals .
- Results or Outcomes: NAP-2 has been shown to play a crucial role in targeting inflammatory cells to sites of infection to combat invading pathogens .
Application in Viral Infections
- Summary of the Application: NAP-2 has been identified to have a role in antiviral immunity. It’s involved in the early stages of the innate immune response against invading pathogens .
- Methods of Application: The role of NAP-2 in viral infections is studied by observing its effects on neutrophil activation and recruitment in response to viral signals .
- Results or Outcomes: NAP-2 contributes to innate defenses against viral infections via proteolytic inactivation of the viral proteins and limits lung inflammation in vivo .
Application in Autoimmune Diseases
- Summary of the Application: NAP-2 has been implicated in the pathogenesis of various autoimmune diseases. It’s involved in the formation of neutrophil extracellular traps (NETs) that can trigger the autoantigenic clusters that maintain autoimmune disease .
- Methods of Application: The role of NAP-2 in autoimmune diseases is studied by observing its effects on neutrophil activation and recruitment in response to autoimmune signals .
- Results or Outcomes: NAP-2 has been shown to play a crucial role in the development of numerous autoimmune diseases. According to the disease considered, NAP-2 appears to play a dual role in autoimmunity with either anti- or pro-inflammatory abilities .
Application in Sepsis
- Summary of the Application: NAP-2 plays a role in the pathophysiology of sepsis. It’s involved in the recruitment of neutrophils to the site of infection and the formation of neutrophil extracellular traps (NETs) that help combat invading pathogens .
- Methods of Application: The role of NAP-2 in sepsis is studied by observing its effects on neutrophil activation and recruitment in response to septic signals .
- Results or Outcomes: NAP-2 has been shown to play a crucial role in targeting inflammatory cells to sites of infection to combat invading pathogens while limiting host tissue injury .
Application in Drug Delivery
- Summary of the Application: NAP-2 has been identified as a potential therapeutic agent in drug delivery. It’s involved in the development of therapeutic peptides that act against tumor cells .
- Methods of Application: In a study, the role of NAP-2 in drug delivery was studied by observing its effects on tumor cells .
- Results or Outcomes: NAP-2 has shown considerable promise as therapeutics or targeting ligands in cancer research and nanotechnology .
Application in Tissue Engineering
- Summary of the Application: NAP-2 plays a role in tissue repair and regeneration processes. It’s involved in the proliferation of keratinocytes, fibroblasts, and monocytes, all important players in the wound-healing process .
- Methods of Application: The role of NAP-2 in tissue engineering is studied by observing its effects on cell proliferation and wound closure .
- Results or Outcomes: NAP-2 has been shown to promote wound healing, making it valuable in medical applications such as chronic wound management and post-surgical care .
Application in Antimicrobial Resistance
- Summary of the Application: NAP-2 has been identified to have a role in antimicrobial resistance. It’s involved in the early stages of the innate immune response against invading pathogens .
- Methods of Application: The role of NAP-2 in antimicrobial resistance is studied by observing its effects on neutrophil activation and recruitment in response to microbial signals .
- Results or Outcomes: NAP-2 contributes to innate defenses against microbial infections via proteolytic inactivation of the microbial proteins and limits lung inflammation in vivo .
properties
IUPAC Name |
(1R,4S,7S,13S,16S,19R,22S,25S,31S,34S,37S,40S,46S,49R,52S,55S,58S,64S,67S,70S,73S,76S,79R,82R,87R,90S)-87-amino-58-(3-amino-3-oxopropyl)-76-benzyl-7,22,52-tris[(2S)-butan-2-yl]-4,34,37,64-tetrakis(3-carbamimidamidopropyl)-31-(2-carboxyethyl)-46-[(1R)-1-hydroxyethyl]-40,55,90-tris[(4-hydroxyphenyl)methyl]-70-(1H-indol-3-ylmethyl)-16,25,73-trimethyl-67-(2-methylpropyl)-2,5,8,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71,74,77,80,88,91-octacosaoxo-84,85,94,95,98,99-hexathia-3,6,9,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69,72,75,78,81,89,92-octacosazatetracyclo[47.43.4.419,79.09,13]hectane-82-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C147H217N43O37S6/c1-13-73(6)114-139(222)168-76(9)118(201)163-63-110(196)170-96(48-50-113(199)200)127(210)172-92(31-22-52-159-145(152)153)125(208)171-93(32-23-53-160-146(154)155)126(209)178-98(58-81-35-41-85(192)42-36-81)123(206)165-65-112(198)186-117(79(12)191)141(224)184-106-70-232-229-67-103-134(217)173-94(33-24-54-161-147(156)157)128(211)189-116(75(8)15-3)142(225)190-55-25-34-108(190)138(221)167-78(11)120(203)181-105(136(219)187-114)69-231-230-68-104(135(218)185-107(143(226)227)71-233-228-66-89(148)121(204)176-100(133(216)182-103)59-82-37-43-86(193)44-38-82)183-132(215)99(57-80-26-17-16-18-27-80)175-119(202)77(10)166-129(212)102(61-84-62-162-90-29-20-19-28-88(84)90)179-130(213)97(56-72(4)5)177-124(207)91(30-21-51-158-144(150)151)169-111(197)64-164-122(205)95(47-49-109(149)195)174-131(214)101(60-83-39-45-87(194)46-40-83)180-140(223)115(74(7)14-2)188-137(106)220/h16-20,26-29,35-46,62,72-79,89,91-108,114-117,162,191-194H,13-15,21-25,30-34,47-61,63-71,148H2,1-12H3,(H2,149,195)(H,163,201)(H,164,205)(H,165,206)(H,166,212)(H,167,221)(H,168,222)(H,169,197)(H,170,196)(H,171,208)(H,172,210)(H,173,217)(H,174,214)(H,175,202)(H,176,204)(H,177,207)(H,178,209)(H,179,213)(H,180,223)(H,181,203)(H,182,216)(H,183,215)(H,184,224)(H,185,218)(H,186,198)(H,187,219)(H,188,220)(H,189,211)(H,199,200)(H,226,227)(H4,150,151,158)(H4,152,153,159)(H4,154,155,160)(H4,156,157,161)/t73-,74-,75-,76-,77-,78-,79+,89-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,114-,115-,116-,117-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRZXCHIIZXMEPJ-HTLKCAKFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC2CSSCC3C(=O)NC(C(=O)NC(C(=O)N4CCCC4C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N3)CC5=CC=C(C=C5)O)N)C(=O)O)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)CNC(=O)C(NC(=O)C(NC(=O)C(NC2=O)C(C)CC)CC6=CC=C(C=C6)O)CCC(=O)N)CCCNC(=N)N)CC(C)C)CC7=CNC8=CC=CC=C87)C)CC9=CC=CC=C9)C(=O)N1)C)C(C)CC)CCCNC(=N)N)C(C)O)CC1=CC=C(C=C1)O)CCCNC(=N)N)CCCNC(=N)N)CCC(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@H]1C(=O)N[C@H](C(=O)NCC(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)NCC(=O)N[C@H](C(=O)N[C@H]2CSSC[C@H]3C(=O)N[C@H](C(=O)N[C@H](C(=O)N4CCC[C@H]4C(=O)N[C@H](C(=O)N[C@@H](CSSC[C@@H](C(=O)N[C@@H](CSSC[C@@H](C(=O)N[C@H](C(=O)N3)CC5=CC=C(C=C5)O)N)C(=O)O)NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)CNC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC2=O)[C@@H](C)CC)CC6=CC=C(C=C6)O)CCC(=O)N)CCCNC(=N)N)CC(C)C)CC7=CNC8=CC=CC=C87)C)CC9=CC=CC=C9)C(=O)N1)C)[C@@H](C)CC)CCCNC(=N)N)[C@@H](C)O)CC1=CC=C(C=C1)O)CCCNC(=N)N)CCCNC(=N)N)CCC(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C147H217N43O37S6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40583165 | |
Record name | PUBCHEM_16130867 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40583165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
3371.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Neutrophil Peptide-2 | |
CAS RN |
99287-07-7 | |
Record name | PUBCHEM_16130867 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40583165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.